Cas no 119-43-7 (Ethyl 2-Phenylbutyrate)

Ethyl 2-Phenylbutyrate Properties

Names and Identifiers

• Ethyl 2-phenylbutanoate
• ethyl 2-phenylbutyrate
• ETHYL,2-ETHYL-BENZYL ACETATE
• 2-phenylbutanoate
• 2-Phenylbuttersaeureethylester
• 2-phenylbutyric acid ethyl ester
• Butyric acid,2-phenyl-,ethyl ester
• DL-ETHYL 2-PHENYLBUTYRATE
• Dl-Ethyl 2-phenyl-Mutyrate
• ethyl phenylbutyrate
• ethyl&nbsp
• ethyl?2-phenylbutanoate
• phenylbutanic acid ethyl ester
• ETHYL 2-ETHYLPHENYLACETATE
• 2-Phenylbutanoic acid ethyl ester
• α-Ethylbenzeneacetic acid ethyl ester
• Ethyl 2-phenylbutanoate
• Butyric acid, 2-phenyl-, ethyl ester
• EINECS 204-324-5
• Ethyl .alpha.-phenylbutyrate
• DTXSID80861752
• AKOS008948046
• CS-W015806
• NS00041417
• NSC-30680
• BS-48991
• NSC 30680
• AI3-05890
• MFCD00068988
• SCHEMBL260296
• NSC30680
• 119-43-7
• Benzeneacetic acid, alpha-ethyl-, ethyl ester
• phenyl-butyric acid ethyl ester
• FT-0653857
• Benzeneacetic acid, .alpha.-ethyl-, ethyl ester
• E75821
• 2-phenyl-butyric acid ethyl ester
• 2-Phenylbutyric acid, ethyl ester
• Ethyl alpha-phenylbutyrate
• Ethyl 2-phenylbutyrate
• +Expand

• MDL： MFCD00068988
• InChIKey： CLLUFLLBRNCOLB-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O2/c1-3-11(12(13)14-4-2)10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3
• SMILES： CCC(C1=CC=CC=C1)C(=O)OCC

Computed Properties

• Exact Mass: 192.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 192.11503
• Heavy Atom Count: 14
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.74330
• PSA: 26.30000
• Refractive Index: 1.501
• Boiling Point: 251.4±9.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 97.1±17.1 °C
• Density: 1.0±0.1 g/cm3

Ethyl 2-Phenylbutyrate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Ethyl 2-Phenylbutyrate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%